Cas no 83803-57-0 (Benzene,1-bromo-4-chloro-2-methoxy-5-methyl-)

Benzene,1-bromo-4-chloro-2-methoxy-5-methyl- structure
83803-57-0 structure
Product Name:Benzene,1-bromo-4-chloro-2-methoxy-5-methyl-
CAS No:83803-57-0
MF:C8H8BrClO
MW:235.505520820618
CID:725593
PubChem ID:3019336
Update Time:2024-03-01

Benzene,1-bromo-4-chloro-2-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-bromo-4-chloro-2-methoxy-5-methyl-
    • 1-bromo-4-chloro-2-methoxy-3-methylbenzene
    • 1-bromo-4-chloro-2-methoxy-5-methylbenzene
    • 3-BROMO-6-CHLORO-2-METHOXYTOLUENE
    • 5-Bromo-2-chloro-4-methoxy-1-methylbenzene
    • Einecs 280-876-0
    • Inchi: 1S/C8H8BrClO/c1-5-3-6(9)8(11-2)4-7(5)10/h3-4H,1-2H3
    • InChI Key: XEWYQQVCBDHBQC-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC(C)=C(Cl)C=C1OC

Computed Properties

  • Exact Mass: 233.945
  • Monoisotopic Mass: 233.945
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.492
  • Boiling Point: 252.3°C at 760 mmHg
  • Flash Point: 106.4°C
  • Refractive Index: 1.55

Benzene,1-bromo-4-chloro-2-methoxy-5-methyl- Pricemore >>

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Benzene,1-bromo-4-chloro-2-methoxy-5-methyl- Suppliers

Amadis Chemical Company Limited
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(CAS:83803-57-0)Benzene,1-bromo-4-chloro-2-methoxy-5-methyl-
Order Number:A1215416
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:53
Price ($):570
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:83803-57-0)Benzene,1-bromo-4-chloro-2-methoxy-5-methyl-
A1215416
Purity:99%
Quantity:1g
Price ($):570
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